Cas no 52697-38-8 (Disperse Violet 93)

• Product Name: Disperse Violet 93
• CAS No: 52697-38-8
• MF: C₁₈H₁₉BrN₆O₅
• MW: 479.284662485123
• CID: 56294
• PubChem ID: 104287
• Update Time: 2025-06-07

Disperse Violet 93 Chemical and Physical Properties

Names and Identifiers

• N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]acetamide
• C.I. DISPERSE VIOLET 93 PRESS CAKE
• Disperse Violet 93
• 2-acetamido-6'-bromo-4-diethylamino-2',4'-dinitroazobenzene
• Einecs 258-110-1
• Violet 5BS
• C.I. Disperse violet 93
• 2-Bromo-4,6-dinitro-2'-acetylamino-4'-(N,N-diethylamino) azobenzene
• 52697-38-8
• 3-acetylamino-4-(2'-bromo-4',6'-dinitrophenylazo)-N,N-diethylaniline
• Acetamide, N-[2-[2-(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)phenyl]-; Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]- (9CI); Disperse Violet CW; Disperse Violet 93
• 3-acetamido-4-(2'bromo-4',6'-dinitrophenylazo)-N,N-diethylaniline
• NS00019998
• Acetamide,N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]-
• N-[2-[(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)phenyl]acetamide
• Acetamide, N-(2-(2-(2-bromo-4,6-dinitrophenyl)diazenyl)-5-(diethylamino)phenyl)-
• FT-0707247
• Acetanilide, 2-(2,4-dinitro-6-bromophenylazo)-5-N,N-diethylamino-
• SCHEMBL9004922
• SCHEMBL13474917
• DTXSID5068784
• N-(2-((2-Bromo-4,6-dinitrophenyl)azo)-5-(diethylamino)phenyl)acetamide
• WFFKSTRPZWRBEW-UHFFFAOYSA-N
• 2-Bromo-4,6-dinitro-1-((2-(acetylamino)-4-(diethylamino)phenyl)azo)benzene
• 268221-71-2
• Acetamide, N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)phenyl]-
• 2'-((2-Bromo-4,6-dinitrophenyl)azo)-5'-diethylamino)acetanilide
• 2-Bromo-4,6-dinitro-2'-acetylamino-4'-(N,N-diethylamino)azobenzene
• W-111055
• 3-acetamido-4-(2'bromo-4',6'-dinitrophenylazo)N,N-diethylaniline
• Acetamide, N-(2-((2-bromo-4,6-dinitrophenyl)azo)-5-(diethylamino)phenyl)-

• Inchi： 1S/C18H19BrN6O5/c1-4-23(5-2)12-6-7-15(16(9-12)20-11(3)26)21-22-18-14(19)8-13(24(27)28)10-17(18)25(29)30/h6-10H,4-5H2,1-3H3,(H,20,26)/b22-21+
• InChI Key： WFFKSTRPZWRBEW-QURGRASLSA-N
• SMILES： BrC1=CC(=CC(=C1/N=N/C1C=CC(=CC=1NC(C)=O)N(CC)CC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 478.06000
• Monoisotopic Mass: 478.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.55
• Boiling Point: 695.2°Cat760mmHg
• Flash Point: 374.3°C
• Refractive Index: 1.652
• PSA: 148.70000
• LogP: 6.60490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on Disperse Violet 93

Disperse Violet 93: A Comprehensive Overview of CAS No. 52697-38-8

Disperse Violet 93, identified by its CAS number 52697-38-8, is a prominent compound in the realm of specialty chemicals, particularly in the textile and dye industries. This vibrant violet pigment is renowned for its exceptional lightfastness, thermal stability, and compatibility with various synthetic fibers. Its applications extend beyond textiles, finding utility in inkjet printing, coatings, and other industrial processes where color stability and dispersion are critical.

The chemical structure of Disperse Violet 93 belongs to the class of azo dyes, which are characterized by their strong color and excellent color fastness. The compound's molecular formula and synthesis pathways have been extensively studied to optimize its properties for industrial use. Recent advancements in chemical synthesis have enabled the production of this dye with higher purity and improved performance characteristics, making it a preferred choice for high-end applications.

In the textile industry, Disperse Violet 93 is particularly valued for its ability to produce deep, saturated shades of violet on synthetic fabrics such as polyester and nylon. The dye's dispersion properties ensure uniform color distribution even in complex fabric structures, which is crucial for achieving consistent and high-quality results. This has led to its widespread adoption in the production of apparel, home furnishings, and technical textiles where color integrity is paramount.

Recent research has highlighted the role of Disperse Violet 93 in sustainable dyeing practices. Studies have demonstrated that this compound can be effectively used in low-water dyeing processes, reducing the environmental impact associated with traditional dyeing methods. Additionally, its compatibility with eco-friendly solvents and carriers has made it a candidate for green chemistry initiatives aimed at minimizing waste and energy consumption in the textile sector.

The application of Disperse Violet 93 extends beyond textiles into other areas such as inkjet printing. In this context, the dye's fine particle size and excellent dispersion properties make it ideal for producing high-resolution prints with vibrant colors. Researchers have been exploring ways to enhance the performance of this dye in ink formulations, leading to improvements in print durability and resistance to fading under various environmental conditions.

In the field of coatings, Disperse Violet 93 has been utilized to impart color to a wide range of substrates, including plastics, metals, and wood. Its stability under UV light and resistance to chemical degradation make it suitable for outdoor applications where color retention is essential. Furthermore, its compatibility with different coating formulations has opened up new possibilities for creating customized color solutions tailored to specific industrial needs.

The synthesis of Disperse Violet 93 involves a multi-step process that typically includes condensation reactions followed by diazotization and coupling steps. Recent innovations in synthetic methodologies have focused on improving yield rates and reducing byproduct formation. These advancements have not only enhanced the efficiency of production but also contributed to lowering the environmental footprint of the manufacturing process.

The safety profile of Disperse Violet 93, as indicated by its CAS number 52697-38-8, has been thoroughly evaluated through various toxicological studies. These assessments have confirmed its low toxicity profile when handled under appropriate conditions. However, as with any chemical product, proper handling procedures must be followed to ensure worker safety and environmental protection.

The market demand for Disperse Violet 93 continues to grow due to its versatility and high performance. Manufacturers are investing in research and development to expand its applications further into emerging sectors such as electronics and automotive coatings. The compound's ability to provide stable and vibrant colors makes it an attractive option for these high-performance applications where aesthetic appeal is as important as functional durability.

In conclusion, Disperse Violet 93, identified by CAS number 52697-38-8, represents a significant advancement in specialty chemicals. Its exceptional properties make it indispensable in industries ranging from textiles to inkjet printing and coatings. Ongoing research efforts are focused on enhancing its performance characteristics while ensuring sustainable production practices. As technology progresses, the role of this compound is expected to expand even further into new frontiers of industrial application.